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Floctafenine: Quantitative Data Summary

The table below summarizes the available quantitative data for Floctafenine (FLF) and its main metabolite,

Floctafenic Acid (FLA), from a micellar liquid chromatography (MLC) analysis method [1].

Parameter Floctafenine (FLF) Floctafenic Acid (FLA)

Linear Range 0.5 - 25.0 µg/mL 0.4 - 10.0 µg/mL

LOD (Limit of Detection) 0.16 µg/mL 0.12 µg/mL

Analytical Recovery (in tablets) 98.87% ± 1.37% Not Applicable

Analytical Recovery (in human plasma) Not Detailed 110.50% ± 6.5%

Experimental Protocol: Simultaneous Determination of
FLF and FLA

Here is the detailed methodology for the stability-indicating MLC method used for the simultaneous

determination of Floctafenine and its hydrolytic degradation product/metabolite [1].
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Chromatographic Conditions:

Column: CLC Shim-Pack octyl silane (C8) column (150 x 4.6 mm id, 5 µm particle size).
Mobile Phase: Micellar solution consisting of 0.15 M sodium dodecyl sulfate (SDS), 10% n-

propanol, and 0.3% triethylamine in 0.02 M orthophosphoric acid, with the pH adjusted to 3.0.
Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength of 360 nm.
Injection Volume: 20 µL.

Sample Preparation:

Tablets: The method was applied to commercial dispersible tablets and laboratory-prepared
tablets containing FLF with thiocolchicoside.

Human Plasma: The method allowed for the direct determination of FLA in human plasma
without prior extraction steps. 50 µL of plasma was spiked with an internal standard, treated

with acetonitrile to precipitate proteins, vortexed, and centrifuged. The supernatant was then
injected into the system.

Validation and Application:

The method was validated for linearity, precision, accuracy, and specificity.
It was used to study the degradation behavior of FLF under various stress conditions as per

ICH guidelines, including alkaline, acidic, oxidative, thermal, and photolytic degradation.
The method proved specific for analyzing FLF in the presence of its co-formulated drug,

thiocolchicoside.

Metabolic Pathway Visualization

The study confirms that Floctafenine is subject to hydrolytic degradation, forming Floctafenic Acid

(FLA), which is also its main metabolite [1]. The diagram below illustrates this primary metabolic pathway.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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